Predictive Physicochemical Profiling of 2-(4-Ethylphenyl)-2-(methylamino)acetamide
Predictive Physicochemical Profiling of 2-(4-Ethylphenyl)-2-(methylamino)acetamide
The following technical guide provides an in-depth predictive analysis of 2-(4-Ethylphenyl)-2-(methylamino)acetamide , a theoretical chemical entity structurally related to the
Executive Summary
This guide details the predicted physicochemical, pharmacokinetic, and toxicological profile of 2-(4-Ethylphenyl)-2-(methylamino)acetamide (
Our analysis, based on consensus QSAR (Quantitative Structure-Activity Relationship) modeling and fragment-based descriptors, suggests a compound with high oral bioavailability , moderate lipophilicity (LogP ~1.2) , and significant blood-brain barrier (BBB) permeability .[1] The presence of a secondary amine (
Target Audience: Medicinal Chemists, DMPK Scientists, and Preclinical Researchers.[1]
Chemical Identity & Structural Analysis[1][2][3][4]
The molecule consists of a phenylacetamide core substituted at the
| Property | Detail |
| IUPAC Name | 2-(4-ethylphenyl)-2-(methylamino)acetamide |
| SMILES | CCc1ccc(cc1)C(NC)C(N)=O |
| Molecular Formula | |
| Molecular Weight | 192.26 g/mol |
| Stereochemistry | 1 Chiral Center (Racemate assumed for predictions) |
| Structural Class |
Structural Pharmacophore
The structure integrates three distinct regions affecting its properties:
-
Lipophilic Tail: The 4-ethylphenyl group contributes to hydrophobic interactions and membrane partitioning.[1]
-
Ionizable Center: The secondary methylamine provides basicity, crucial for lysosomal trapping and receptor binding.[1]
-
Polar Head: The primary amide acts as a hydrogen bond donor/acceptor, influencing solubility and crystal packing.[1]
Predicted Physicochemical Properties[1][4][5][6][7]
The following values represent a consensus of fragment-based algorithms (e.g., XLogP3, WLogP) and electronic structure estimations.
Lipophilicity & Solubility[1]
| Parameter | Predicted Value | Mechanistic Implication |
| LogP (Octanol/Water) | 1.2 ± 0.3 | Optimal for oral absorption; sufficiently lipophilic to cross membranes but hydrophilic enough to avoid rapid metabolic clearance.[1] |
| LogD (pH 7.4) | 0.1 - 0.5 | At physiological pH, the amine is largely protonated (cationic), reducing the apparent distribution coefficient (LogD) compared to LogP.[1] |
| Water Solubility (LogS) | -2.5 to -3.0 | Moderately soluble (~1-5 mg/mL).[1] The protonated form (salt) will have significantly higher solubility.[1] |
| Topological Polar Surface Area (TPSA) | 55.1 Ų | Well below the 90 Ų threshold for BBB penetration, suggesting excellent CNS access.[1] |
Electronic Properties (Ionization)[1]
-
(Base): 9.2 ± 0.5ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> -
Causality: The
-electron withdrawing effect of the amide carbonyl lowers thengcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> of the adjacent amine slightly compared to a standard benzylamine (~9.5), but it remains basic. -
Physiological State:[1] At pH 7.4 (blood), the molecule exists primarily (~98%) as the cationic ammonium species (
).ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
-
-
H-Bond Donors (HBD): 3 (Amide
, Aminengcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> ) -
H-Bond Acceptors (HBA): 2 (Amide
, Aminengcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> )
ADME/Tox Predictions (Pharmacokinetics)
The ADME profile is derived from the "Rule of Five" compliance and specific transporter substrate models.[1]
Absorption & Distribution[1]
-
GI Absorption: Predicted High .[1] The molecular weight (<500) and LogP (<5) align perfectly with Lipinski's rules.[1]
-
Blood-Brain Barrier (BBB): Permeant .[1]
-
Plasma Protein Binding: Estimated Low to Moderate (<70%) .[1] The molecule lacks extensive lipophilic domains required for high albumin binding.[1]
Metabolism (Cytochrome P450)
The structure presents three primary metabolic "soft spots":[1]
-
N-Demethylation: Mediated by CYP2D6 or CYP3A4, converting the methylamine to a primary amine.[1]
-
Amide Hydrolysis: Enzymatic cleavage by amidases to the corresponding carboxylic acid (2-(4-ethylphenyl)-2-(methylamino)acetic acid), likely the major clearance pathway.[1]
-
Benzylic Hydroxylation: Oxidation of the ethyl side chain (CYP2C19/CYP3A4).[1]
Toxicity Alerts[1]
-
PAINS (Pan-Assay Interference Compounds): None . The structure is a stable scaffold.[1]
-
Brenk Alerts: None .
-
Cardiotoxicity (hERG): Moderate Risk .[1] Basic amines with lipophilic tails often interact with the hERG potassium channel.[1] Experimental patch-clamp validation is recommended.
Experimental Validation Protocols
To transition from prediction to empirical data, the following standardized workflows are required.
Protocol: Determination (Shake-Flask Method)
Objective: Validate lipophilicity at physiological pH.[1]
-
Preparation: Dissolve 1 mg of compound in n-octanol (pre-saturated with pH 7.4 PBS).
-
Equilibration: Mix with an equal volume of pH 7.4 PBS. Vortex for 60 minutes at 25°C.[1]
-
Phase Separation: Centrifuge at 3000 rpm for 15 minutes.
-
Quantification: Analyze both phases using HPLC-UV (254 nm).
-
Calculation:
.
Protocol: Determination (Potentiometric Titration)
Objective: Determine the ionization constant of the secondary amine.
-
Instrument: Sirius T3 or equivalent potentiometric titrator.
-
Solvent: 0.15 M KCl (ionic strength adjustor) in water/methanol co-solvent (to ensure solubility).
-
Titration: Titrate with 0.5 M KOH from pH 2.0 to pH 12.0.
-
Analysis: Use the Yasuda-Shedlovsky extrapolation to determine aqueous
from co-solvent data.ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">
Visualization of Workflows
Figure 1: Physicochemical Prediction & Validation Workflow
This diagram outlines the logical flow from structural input to validated property data.[1]
Caption: Workflow bridging computational prediction (Blue/Green) with experimental validation requirements (Red).
Figure 2: Predicted Metabolic Fate
This diagram illustrates the primary metabolic pathways affecting the molecule's half-life.[1]
Caption: Predicted metabolic tree. Amide hydrolysis (M2) is expected to be the rate-limiting clearance step.[1]
References
-
Lipinski, C. A., et al. (2001).[1] "Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings."[1] Advanced Drug Delivery Reviews.
-
Daina, A., Michielin, O., & Zoete, V. (2017).[1] "SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules."[1] Scientific Reports.[1] [1]
-
Avdeef, A. (2003).[1] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.[1] [1]
-
PubChem Database. (2025).[1] "Compound Summary: Alpha-aminoamide derivatives." National Library of Medicine.[1]
-
Hansch, C., & Leo, A. (1995).[1] Exploring QSAR: Fundamentals and Applications in Chemistry and Biology. American Chemical Society.[1] [1]
